Cas no 2377610-73-4 (4-(Piperazino)methylphenylboronic acid pinacol ester HCl)

• Product Name: 4-(Piperazino)methylphenylboronic acid pinacol ester HCl
• CAS No: 2377610-73-4
• MF: C₁₇H₂₈BClN₂O₂
• MW: 338.680423736572
• CID: 5039080
• PubChem ID: 91658873
• Update Time: 2026-02-28

4-(Piperazino)methylphenylboronic acid pinacol ester HCl Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazino)methylphenylboronic acid pinacol ester HCl
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine hydrochloride
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazinehydrochloride
• 1-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}PIPERAZINE HYDROCHLORIDE
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine HCl
• BS-33570
• 4-(Piperazino)methylphenylboronic acid pinacol ester hydrochloride
• MFCD28143941
• 2377610-73-4
• E76565
• 1-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine;hydrochloride
• CS-0162553

• Inchi： 1S/C17H27BN2O2.ClH/c1-16(2)17(3,4)22-18(21-16)15-7-5-14(6-8-15)13-20-11-9-19-10-12-20;/h5-8,19H,9-13H2,1-4H3;1H
• InChI Key： HBYOZJUIHHZHPD-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=CC(=CC=2)CN2CCNCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 338.1932360g/mol
• Monoisotopic Mass: 338.1932360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7

Additional information on 4-(Piperazino)methylphenylboronic acid pinacol ester HCl

4-(Piperazino)methylphenylboronic Acid Pinacol Ester HCl: A Comprehensive Overview

The compound with CAS No. 237761-73-4, commonly referred to as 4-(Piperazino)methylphenylboronic acid pinacol ester HCl, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structure and potential applications in various scientific domains. The name itself is a testament to its composition, with the piperazino group indicating the presence of a piperazine ring, and the pinacol ester suggesting the presence of a boronic acid derivative stabilized by a pinacol group. The hydrochloride (HCl) salt further highlights its functional group characteristics.

Recent advancements in chemical synthesis have enabled researchers to explore the properties of 4-(Piperazino)methylphenylboronic acid pinacol ester HCl in greater depth. Studies have shown that this compound exhibits remarkable stability under various reaction conditions, making it an ideal candidate for use in cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in the construction of complex molecular architectures, particularly in the pharmaceutical industry where precise control over molecular geometry is essential.

The piperazine moiety within this compound plays a crucial role in its functionality. Piperazine is a six-membered ring containing two nitrogen atoms, which contributes to the molecule's ability to form hydrogen bonds and interact with biological targets. This property has been leveraged in drug design, where the compound has shown promise as a lead molecule for treating various diseases, including cancer and neurodegenerative disorders.

Moreover, the pinacol ester group serves as a protective group for the boronic acid moiety, enhancing the compound's stability during storage and transportation. This feature is particularly advantageous in large-scale chemical manufacturing, where maintaining product integrity is paramount. Recent research has also explored the use of this compound in materials science, where it has been employed as a precursor for synthesizing advanced materials with tailored electronic properties.

In terms of synthesis, 4-(Piperazino)methylphenylboronic acid pinacol ester HCl can be prepared through a variety of routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets stringent quality standards required for both academic and industrial applications.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have demonstrated that 4-(Piperazino)methylphenylboronic acid pinacol ester HCl can act as a carrier for delivering therapeutic agents to specific tissues or cells. This capability is attributed to its ability to interact with biological membranes and facilitate drug uptake, making it a potential candidate for targeted therapy.

Looking ahead, ongoing studies aim to further elucidate the pharmacokinetic and pharmacodynamic properties of 4-(Piperazino)methylphenylboronic acid pinacol ester HCl. Understanding how this compound behaves within biological systems will be critical for its successful translation into clinical applications. Additionally, efforts are being made to explore its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic profiles.

In conclusion, 4-(Piperazino)methylphenylboronic acid pinacol ester HCl (CAS No. 237761-73-4) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future scientific innovations.